Cas no 1354029-14-3 ([1-((S)-2-Amino-propionyl)-piperidin-3-ylmethyl]-isopropyl-carbamic acid tert-butyl ester)

• Product Name: [1-((S)-2-Amino-propionyl)-piperidin-3-ylmethyl]-isopropyl-carbamic acid tert-butyl ester
• CAS No: 1354029-14-3
• MF: C₁₇H₃₃N₃O₃
• MW: 327.462224721909
• CID: 2160045
• Update Time: 2025-06-15

[1-((S)-2-Amino-propionyl)-piperidin-3-ylmethyl]-isopropyl-carbamic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• [1-((S)-2-amino-propionyl)-piperidin-3-ylmethyl]-isopropyl-carbamic acid tert-butyl ester
• [1-((S)-2-aminopropanyl)piperidin-3-ylmethyl]isopropylcarbamic acid tert-butyl ester
• tert-Butyl ((1-((S)-2-aminopropanoyl)piperidin-3-yl)methyl)(isopropyl)carbamate
• AM97346
• [1-((S)-2-Amino-propionyl)-piperidin-3-ylmethyl]-isopropyl-carbamic acid tert-butyl ester

• Inchi： 1S/C17H33N3O3/c1-12(2)20(16(22)23-17(4,5)6)11-14-8-7-9-19(10-14)15(21)13(3)18/h12-14H,7-11,18H2,1-6H3/t13-,14?/m0/s1
• InChI Key： GMWVOWFRWMWXQH-LSLKUGRBSA-N
• SMILES： O(C(C)(C)C)C(N(C(C)C)CC1CN(C([C@H](C)N)=O)CCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 418
• Topological Polar Surface Area: 75.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on [1-((S)-2-Amino-propionyl)-piperidin-3-ylmethyl]-isopropyl-carbamic acid tert-butyl ester

Professional Introduction to [1-((S)-2-Amino-propionyl)-piperidin-3-ylmethyl]-isopropyl-carbamic acid tert-butyl ester (CAS No. 1354029-14-3)

[1-((S)-2-Amino-propionyl)-piperidin-3-ylmethyl]-isopropyl-carbamic acid tert-butyl ester is a highly specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and drug development. This compound, identified by its CAS number 1354029-14-3, represents a sophisticated molecular structure that combines a piperidine backbone with functional groups designed to enhance its pharmacological properties. The presence of the (S)-configuration at the chiral center of the molecule underscores its stereochemical specificity, which is a critical factor in determining its biological activity and efficacy.

The compound's structure features a tert-butyl ester group attached to an isopropyl carbamic acid moiety, which contributes to its stability and solubility characteristics. These attributes make it a valuable intermediate in the synthesis of more complex molecules, particularly in the development of novel therapeutic agents. The 1-(S)-2-amino-propionyl substituent further enhances the molecule's potential by introducing an amino group that can participate in hydrogen bonding interactions, thereby influencing its binding affinity to biological targets.

In recent years, there has been growing interest in the development of piperidine-based scaffolds for pharmaceutical applications due to their favorable pharmacokinetic properties and ability to modulate various biological pathways. Research has demonstrated that piperidine derivatives can exhibit potent activity against a range of therapeutic targets, including enzymes and receptors involved in metabolic disorders, central nervous system disorders, and oncological conditions. The compound [1-((S)-2-Amino-propionyl)-piperidin-3-ylmethyl]-isopropyl-carbamic acid tert-butyl ester (CAS No. 1354029-14-3) is no exception and has been explored as a potential lead compound in several preclinical studies.

One of the most compelling aspects of this compound is its chiral purity, which is essential for ensuring optimal biological activity and minimizing unwanted side effects. The (S)-configuration at the stereogenic center has been shown to confer specific interactions with biological targets, leading to enhanced efficacy and selectivity. This stereochemical specificity is particularly important in drug development, where even small changes in molecular conformation can significantly impact pharmacological outcomes.

The synthesis of [1-((S)-2-Amino-propionyl)-piperidin-3-ylmethyl]-isopropyl-carbamic acid tert-butyl ester (CAS No. 1354029-14-3) involves a multi-step process that requires precise control over reaction conditions and stereochemistry. Advanced synthetic techniques, such as asymmetric catalysis and chiral auxiliary methods, are employed to ensure high yields and enantiomeric purity. These synthetic strategies highlight the compound's complexity and the expertise required to produce it on an industrial scale.

Recent studies have explored the pharmacological profile of this compound, revealing its potential as an inhibitor of key enzymes involved in disease pathways. For instance, research has indicated that derivatives of this structure may exhibit inhibitory activity against enzymes such as Janus kinases (JAKs) and protein tyrosine kinases (PTKs), which are implicated in inflammatory diseases and cancer. The tert-butyl ester group also plays a role in modulating metabolic stability, ensuring that the compound remains active within the target biological system for an extended period.

The solubility profile of [1-((S)-2-Amino-propionyl)-piperidin-3-ylmethyl]-isopropyl-carbamic acid tert-butyl ester (CAS No. 1354029-14-3) is another critical factor that influences its pharmaceutical applicability. Its ability to dissolve in both polar and non-polar solvents makes it suitable for various formulation strategies, including oral and intravenous administration. This versatility is particularly important for developing drug candidates that require different delivery systems to achieve optimal therapeutic outcomes.

In conclusion, [1-((S)-2-Amino-propionyl)-piperidin-3-ylmethyl]-isopropyl-carbamic acid tert-butyl ester (CAS No. 1354029-14-3) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features, including stereochemical specificity and functional group compatibility, make it a valuable building block for developing novel therapeutic agents. As research continues to uncover new applications for piperidine-based compounds, this molecule is likely to play an increasingly important role in drug discovery and development efforts worldwide.